Cas no 2228518-56-5 (3-methoxy-5-(2-methylbut-3-yn-2-yl)-1,2-oxazole)

• Product Name: 3-methoxy-5-(2-methylbut-3-yn-2-yl)-1,2-oxazole
• CAS No: 2228518-56-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6369299
• PubChem ID: 165684112
• Update Time: 2025-05-20

3-methoxy-5-(2-methylbut-3-yn-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(2-methylbut-3-yn-2-yl)-1,2-oxazole
• EN300-1730047
• 2228518-56-5

• Inchi： 1S/C9H11NO2/c1-5-9(2,3)7-6-8(11-4)10-12-7/h1,6H,2-4H3
• InChI Key： ZXLGNSBSRBFALT-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(C#C)(C)C

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.3Ų

Additional information on 3-methoxy-5-(2-methylbut-3-yn-2-yl)-1,2-oxazole

3-Methoxy-5-(2-Methylbut-3-Yn-2-Yl)-1,2-Oxazole: A Comprehensive Overview

3-Methoxy-5-(2-methylbut-3-yn-2-yl)-1,2-oxazole, also known by its CAS number 2228518-56-5, is a unique organic compound with a complex structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically the oxazole family, which has gained significant attention in recent years due to its versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-methoxy-5-(2-methylbut-3-yn-2-yl)-1,2-oxazole consists of a five-membered ring containing two oxygen atoms and one nitrogen atom. The substituents on the ring include a methoxy group at position 3 and a 2-methylbutynyl group at position 5. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it highly reactive in certain chemical environments. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules with tailored functionalities.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that 3-methoxy substituents can significantly influence the pharmacokinetic properties of drugs, such as absorption and metabolism. Similarly, the presence of the butynyl group at position 5 enhances the molecule's ability to participate in conjugate addition reactions, which are critical in drug design.

In terms of synthesis, several methods have been developed to prepare 3-methoxy-substituted oxazoles. One common approach involves the cyclization of amino alcohols or related precursors under specific conditions. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made 1,2-Oxazole-based compounds more accessible for industrial applications.

The environmental impact of this compound is another area of active research. Studies have shown that certain oxazole derivatives can degrade under specific environmental conditions, minimizing their persistence in ecosystems. However, further research is needed to fully understand the fate and transport of 3-methoxy-substituted oxazoles in natural environments.

In conclusion, 3-Methoxy-5-(2-Methylbut-3-Yn-2-Yl)-1,2-Oxazole, with its distinctive structure and versatile properties, continues to be a focal point for scientific exploration. Its role as an intermediate in drug discovery and material synthesis underscores its importance in modern chemistry. As research progresses, new insights into its applications and environmental behavior will undoubtedly emerge, solidifying its place as a key compound in various industries.